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Compound Name: Antitumor agent-74

Cat. No.: B12398464

In-Depth Technical Guide: Antitumor Agent-74

For Research, Scientific, and Drug Development Professionals

Abstract

Antitumor agent-74, also identified as compound 13da in the primary literature, is a novel
synthetic quinoxaline derivative that has demonstrated significant potential as an anticancer
agent. This technical guide provides a comprehensive overview of its chemical structure,
physicochemical properties, synthesis, and biological activity. The document details the
experimental protocols for its evaluation and elucidates its mechanism of action, which involves
cell cycle arrest at the S phase, inhibition of DNA synthesis, and induction of mitochondrial
apoptosis. All quantitative data are presented in tabular format for clarity, and key biological
pathways and experimental workflows are visualized using Graphviz diagrams. This guide is
intended to serve as a foundational resource for researchers and professionals involved in the
discovery and development of new oncology therapeutics.

Chemical Structure and Properties

Antitumor agent-74 is a 2-(benzimidazol-2-yl)quinoxaline derivative. It is synthesized as part
of a regioisomeric mixture with Antitumor agent-75 (compound 14da). The mixture of these
regioisomers is denoted as mriBIQ 13da/l4da.
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Chemical Name: 2-(1H-benzimidazol-2-yl)-6-(4-(4-fluorobenzyl)piperazin-1-yl)-3-(p-

tolyl)quinoxaline (Proposed name based on related structures, exact name for 13da isomer

requires direct confirmation from source).

Molecular Formula: CzeH23FNs[1]

Visualization of the Chemical Structure of the Regioisomeric Mixture:
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Caption: Chemical structures of the regioisomers Antitumor agent-74 (13da) and Antitumor

agent-75 (14da).

Physicochemical Properties

A comprehensive table of the physicochemical properties of Antitumor agent-74 is provided

below.
Property Value Reference
Molecular Weight 438.50 g/mol [1]
Molecular Formula C26H23FNe [1]
Appearance Yellow solid
Melting Point 248-250 °C
Solubility Soluble in DMSO, poorly

soluble in ethanol

Synthesis
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The synthesis of the regioisomeric mixture mriBIQ 13da/14da, which includes Antitumor
agent-74, is achieved through the Mamedov rearrangement. This reaction involves the
interaction of 3-aroyl-3,4-dihydroquinoxalin-2(1H)-ones with 4-substituted benzene-1,2-
diamines.

Experimental Protocol for Synthesis

A detailed step-by-step protocol for the synthesis of the mriBIQ 13da/14da mixture is as
follows:

o Preparation of the 4-substituted benzene-1,2-diamine: Synthesize the necessary benzene-
1,2-diamine precursor with the desired piperazine moiety at the 4-position.

e Mamedov Rearrangement:

o A mixture of the appropriate 3-aroyl-3,4-dihydroquinoxalin-2(1H)-one (1 mmol) and the 4-
substituted benzene-1,2-diamine (1.1 mmol) is refluxed in glacial acetic acid (5 mL) for 2-4
hours.

o The reaction progress is monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is cooled to room temperature.
 Purification:

o The resulting precipitate is filtered, washed with ethanol, and dried.

o Further purification is carried out by column chromatography on silica gel using a suitable
eluent system (e.g., a gradient of chloroform and methanol).

o The final product is a mixture of the 6- and 7-substituted regioisomers (13da and 14da).
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Caption: Workflow for the synthesis of the mriBIQ 13da/14da mixture.

Biological Activity and Mechanism of Action

The regioisomeric mixture mriBIQ 13da/14da, containing Antitumor agent-74, exhibits potent
cytotoxic activity against a range of human cancer cell lines, with notable selectivity for lung
adenocarcinoma cells (A549) over normal human fetal lung fibroblasts (WI-38).

Cytotoxicity Data

The half-maximal inhibitory concentrations (ICso) of the mriBIQ 13da/14da mixture against
various cell lines are summarized in the table below.

Selectivity Index

Cell Line Cancer Type ICs0 (UM
i (M) (WI-38/A549)

A549 Lung Adenocarcinoma 2.8 12

Breast
MCF-7 ) 5.6

Adenocarcinoma

Cervical
HelLa 8.2

Adenocarcinoma

HCT116 Colorectal Carcinoma 45

Prostate
PC-3 ) 6.1
Adenocarcinoma

M-Hela Cervical Carcinoma 7.9

Normal Kidney
Vero 34.0
(Monkey)

Normal Lung
WI-38 _ 33.6
Fibroblast (Human)

Note: The individual ICso value for Antitumor agent-74 (13da) alone is reported to be in the
range of 56.7-86.3 pM, indicating that the mixture with its regioisomer is significantly more
potent.[1][2]
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Mechanism of Action

The antitumor activity of mriBIQ 13da/14da is attributed to its ability to induce cell cycle arrest,
inhibit DNA synthesis, and trigger mitochondrial-mediated apoptosis.

mriBIQ 13da/14da
(Antitumor agent-74 mixture)

Inhibition of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Antitumor agent-74 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398464#antitumor-agent-74-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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